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Compound of Interest

Compound Name: Ribitol-3-13C

Cat. No.: B15139481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Ribitol-3-
13C, a stable isotope-labeled compound crucial for metabolic research and drug development.

This document outlines key specifications from various suppliers, details relevant experimental

protocols, and visualizes the metabolic pathway of ribitol.

Commercial Availability and Specifications
Ribitol-3-13C is available from several commercial suppliers specializing in stable isotope-

labeled compounds. While pricing often requires a direct inquiry, key quantitative data for

product selection is summarized below.
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Supplier
Product
Name

Catalog
Number

Purity
Isotopic
Enrichment

Price (USD)

Omicron

Biochemicals,

Inc.

[3-13C]ribitol ALD-034

Data not

publicly

available

Data not

publicly

available

Inquire

MedChemEx

press
Ribitol-3-13C HY-100582S2 99.70%[1][2] >98%

$90 (1 mg),

$175 (5 mg),

$280 (10

mg), $560

(25 mg),

$910 (50 mg)

[1][2]

Santa Cruz

Biotechnolog

y, Inc.

D-Ribitol-3-

13C
sc-221649

Data not

publicly

available

Data not

publicly

available

Inquire

Note: Purity and isotopic enrichment data for Omicron Biochemicals and Santa Cruz

Biotechnology are not readily available on their websites and may require contacting the

supplier for a certificate of analysis.

Metabolic Pathway of Ribitol
Ribitol, a pentose alcohol, plays a significant role in various metabolic pathways. It is formed by

the reduction of ribose and is a component of riboflavin (vitamin B2) and flavin mononucleotide

(FMN).[3] In mammalian cells, exogenous ribitol can be converted into ribitol-5-phosphate and

subsequently to cytidine diphosphate-ribitol (CDP-ribitol), a key substrate in the glycosylation of

proteins like α-dystroglycan.[4][5] The metabolic conversion of ribitol is crucial for

understanding its therapeutic potential in certain muscular dystrophies.
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A simplified diagram of the intracellular metabolic pathway of exogenously supplied Ribitol-3-
13C.

Experimental Protocols
The following are representative protocols for the analysis of Ribitol-3-13C and its metabolites,

adapted from published research.

Cell Culture and Labeling
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This protocol describes the labeling of mammalian cells with Ribitol-3-13C to trace its

metabolic fate.

Materials:

Mammalian cell line of interest (e.g., myotubes, cancer cell lines)

Appropriate cell culture medium and supplements

Ribitol-3-13C (from a commercial supplier)

Phosphate-buffered saline (PBS)

Cell lysis buffer

Procedure:

Culture cells to the desired confluency under standard conditions.

Prepare a stock solution of Ribitol-3-13C in a suitable solvent (e.g., sterile water or PBS).

Replace the culture medium with a fresh medium containing the desired final concentration

of Ribitol-3-13C (e.g., 10 mM).

Incubate the cells for the desired labeling period (e.g., 24-72 hours).

After incubation, wash the cells twice with ice-cold PBS to remove any remaining

extracellular labeled ribitol.

Harvest the cells and proceed with metabolite extraction for subsequent analysis.

Metabolite Extraction and LC-MS/MS Analysis
This protocol outlines the extraction of intracellular metabolites and their analysis by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to detect and quantify Ribitol-3-
13C and its derivatives.

Materials:
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Labeled cell pellet

Methanol, acetonitrile, and water (LC-MS grade)

Internal standards (optional)

Centrifuge

LC-MS/MS system

Procedure:

Metabolite Extraction:

Resuspend the cell pellet in a cold extraction solvent (e.g., 80% methanol).

Vortex thoroughly and incubate on ice to precipitate proteins.

Centrifuge at high speed to pellet cell debris.

Collect the supernatant containing the metabolites.

Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

LC-MS/MS Analysis:

Reconstitute the dried metabolite extract in a suitable solvent for LC-MS analysis (e.g.,

50% acetonitrile).

Inject the sample into an LC-MS/MS system equipped with a suitable column (e.g., a

hydrophilic interaction liquid chromatography - HILIC - column).

Develop a chromatographic method to separate ribitol, ribitol-5-phosphate, and CDP-

ribitol.

Set up the mass spectrometer to monitor the specific mass-to-charge ratios (m/z) for

Ribitol-3-13C and its expected labeled metabolites. This will involve single ion monitoring

(SIM) or multiple reaction monitoring (MRM) for targeted analysis.
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Analyze the data to determine the incorporation of the 13C label into the various

metabolites.

Experimental Workflow for 13C-Ribitol Tracing

Start

Cell Culture

Labeling with
Ribitol-3-13C

Cell Washing
(PBS)

Metabolite
Extraction

LC-MS/MS
Analysis

Data Analysis
(Metabolite Identification

& Quantification)

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15139481?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A flowchart illustrating a typical experimental workflow for tracing the metabolism of Ribitol-3-
13C in cells.

Conclusion
Ribitol-3-13C is a readily available tool for researchers studying metabolic pathways,

particularly those related to glycosylation and the pentose phosphate pathway. The selection of

a supplier should be based on a combination of available purity and isotopic enrichment data,

as well as pricing and specific research needs. The provided protocols offer a starting point for

designing and executing experiments to trace the metabolic fate of this important labeled

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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